Cas no 38142-58-4 ((±)-ar-Turmerone)

• Product Name: (±)-ar-Turmerone
• CAS No: 38142-58-4
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1488417
• PubChem ID: 558221
• Update Time: 2025-07-20

(±)-ar-Turmerone Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-4-one, 2-methyl-6-(4-methylphenyl)-
• 2-methyl-6-(4-methylphenyl)hept-2-en-4-one
• Aromatic turmerone
• 38142-58-4
• AM806760
• (+/-)-ar-Turmerone
• SCHEMBL2942390
• Ar-tumerone
• (S)-2-Methyl-6-(4-methylphenyl)-2-hepten-4-one
• Turmerone, ar-(+/-)-
• Dl-ar-Turmerone
• 2-methyl-6-(p-tolyl)hept-2-en-4-one
• UNII-629S5II29P
• (+)-ar-Turmerone
• (S)-ar-Turmerone
• 2-Methyl-6-(4-methylphenyl)-2-hepten-4-one #
• AR-TURMERONE (+/-)-FORM
• AR-TURMERONE (+/-)-FORM [MI]
• MFCD09031381
• ar-(+/-)-turmerone
• (R)-ar-Turmerone
• 629S5II29P
• Q27263468
• UNII-DHL4DBU94E
• 2-Methyl-6-(4-methylphenyl)-(S)-2-Hepten-4-one
• 2-Methyl-6-(4-methylphenyl)-2-hepten-4-one
• 2-Hepten-4-one, 2-methyl-6-(4-methylphenyl)-, (+/-)-
• Turmerone (-ar)
• CHEBI:190628
• NS00018350
• 2-methyl-6-(p-tolyl)-hept-2-en-4-one
• CHEMBL506948
• (±)-ar-Turmerone

• Inchi： 1S/C15H20O/c1-11(2)9-15(16)10-13(4)14-7-5-12(3)6-8-14/h5-9,13H,10H2,1-4H3
• InChI Key： NAAJVHHFAXWBOK-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)CC(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 216.1515
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (±)-ar-Turmerone

Compound CAS No. 38142-58-4: 2-Hepten-4-one, 2-methyl-6-(4-methylphenyl)-

The compound with CAS No. 38142-58-4, commonly referred to as 2-hepten-4-one, 2-methyl-6-(4-methylphenyl)-, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and material science. This compound is characterized by its unique structure, which includes a heptenone backbone with specific substituents that contribute to its distinctive properties. Recent studies have highlighted its potential applications in various industries, particularly in the development of advanced materials and pharmaceuticals.

2-hepten-4-one, 2-methyl-6-(4-methylphenyl)- exhibits a complex molecular architecture that includes a ketone group at the fourth position of the heptene chain. The presence of a methyl group at the second position and a 4-methylphenyl group at the sixth position introduces steric and electronic effects that significantly influence its chemical reactivity and physical properties. These features make it an interesting candidate for exploring novel chemical transformations and functional materials.

Recent research has focused on the synthesis and characterization of 2-hepten-4-one, 2-methyl-6-(4-methylphenyl)-. Scientists have employed various synthetic strategies, including enantioselective catalysis and tandem reactions, to efficiently construct this compound. The use of transition metal catalysts has proven particularly effective in achieving high yields and enantioselectivity, which are critical for its potential applications in asymmetric synthesis.

In terms of applications, 2-hepten-4-one, 2-methyl-6-(4-methylphenyl)- has shown promise in the development of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Additionally, its ability to undergo various chemical modifications suggests its potential as a building block for more complex molecules with tailored functionalities.

The biological activity of 2-hepten-4-one, 2-methyl-6-(4-methylphenyl)- has also been explored in recent studies. Initial findings indicate that it may possess bioactive properties that could be harnessed in drug discovery efforts. Researchers are currently investigating its interactions with various biological systems to better understand its potential therapeutic applications.

From an environmental perspective, the synthesis and handling of CAS No. 38142-58-4 must adhere to strict safety protocols to minimize any adverse effects on human health and the environment. The compound's stability under different conditions is being studied to ensure safe storage and transportation practices.

In conclusion, CAS No. 38142-58-4, or 2-hepten-4-one, 2-methyl-6-(4-methylphenyl)-, represents a fascinating area of research with diverse applications across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.